Cas no 767279-23-2 (2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βS)- (9CI, ACI))

• Product Name: 2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βS)- (9CI, ACI)
• CAS No: 767279-23-2
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 5563211
• Update Time: 2025-10-31

2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βS)- (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

• Ethyl (βS)-β-amino-2-naphthalenebutanoate (ACI)
• 2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βS)- (9CI, ACI)

• Inchi： 1S/C16H19NO2/c1-2-19-16(18)11-15(17)10-12-7-8-13-5-3-4-6-14(13)9-12/h3-9,15H,2,10-11,17H2,1H3/t15-/m0/s1
• InChI Key： NLLBZEVKNGRIQJ-HNNXBMFYSA-N
• SMILES： C(C1C=CC2C=CC=CC=2C=1)[C@H](N)CC(=O)OCC

Additional information on 2-Naphthalenebutanoic acid, β-amino-, ethyl ester, (βS)- (9CI, ACI)

2-Naphthalenebutanoic Acid, β-Amino-, Ethyl Ester, (βS)- (9CI, ACI)

The compound with CAS No. 767279-23-2, commonly referred to as 2-naphthalenebutanoic acid, β-amino-, ethyl ester, (βS)- (9CI, ACI), is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of naphthalenebutanoic acid, which itself is a naturally occurring compound with diverse biological activities. The β-amino-ethyl ester modification introduces unique properties that enhance its potential applications in drug design and material science.

Recent studies have highlighted the β-amino group as a key functional moiety in this compound, contributing to its ability to interact with biological systems. The ethyl ester group further modulates the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Researchers have explored its role in inhibiting specific enzymes and its potential as a lead compound in the development of novel therapeutic agents.

The stereochemistry of the compound, specifically the βS configuration, plays a crucial role in determining its pharmacokinetic properties. Stereoisomers often exhibit vastly different behaviors in biological systems, and the βS configuration of this compound has been shown to enhance its stability and efficacy in certain contexts. This has led to its investigation as a chiral building block in asymmetric synthesis.

From a synthetic perspective, the preparation of 2-naphthalenebutanoic acid derivatives has been optimized through various methodologies. Modern techniques such as catalytic asymmetric synthesis and enantioselective reductions have enabled the efficient production of this compound with high enantiomeric excess. These advancements underscore the importance of green chemistry principles in contemporary organic synthesis.

In terms of applications, β-amino-ethyl esters like this compound have found utility in peptide synthesis and as intermediates in the construction of complex natural products. Their ability to participate in amide bond formation makes them valuable tools in medicinal chemistry. Additionally, their photophysical properties have been leveraged in materials science for applications such as fluorescent sensors and optoelectronic devices.

Recent research has also focused on the computational modeling of this compound's interactions with biological targets. Advanced molecular docking studies have provided insights into its binding modes and potential interactions with proteins involved in various disease pathways. These findings pave the way for further exploration into its therapeutic potential.

In conclusion, 2-naphthalenebutanoic acid, β-amino-, ethyl ester, (βS)- (9CI, ACI) is a multifaceted compound with promising applications across multiple disciplines. Its unique chemical structure and stereochemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.